
An In-depth Technical Guide to CAS Number
72200-76-1 (Trizma® Maleate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trizma® maleate, identified by CAS number 72200-76-1, is a salt formed between

tris(hydroxymethyl)aminomethane (Tris) and maleic acid. It is widely utilized in biochemical and

molecular biology research as a buffering agent. This technical guide provides a

comprehensive overview of the physicochemical properties, toxicological data, and key

applications of Trizma® maleate, including detailed experimental protocols and an examination

of its role in cellular signaling.

Physicochemical Properties
Trizma® maleate is a white crystalline powder that is soluble in water.[1] Key physicochemical

data are summarized in the table below for easy reference.
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Property Value References

CAS Number 72200-76-1

Synonyms

Tris maleate,

Tris(hydroxymethyl)aminometh

ane maleate, Trizma® maleate

salt, Tromethamine maleate

Molecular Formula C₈H₁₅NO₇ [2]

Molecular Weight 237.21 g/mol

Appearance White crystalline powder [1]

Melting Point 104 - 106 °C [1]

Solubility 500 mg/mL in water

pH Not available

pKa Not available

Toxicological and Safety Data
Trizma® maleate is intended for laboratory research use and should be handled with

appropriate safety precautions.[1][2] The available toxicological and safety information is

summarized below.
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Parameter Data References

Acute Toxicity

No data available for Trizma®

maleate. For Tris base: LD50

Oral - Rat - 5900 mg/kg.

[3]

Skin Corrosion/Irritation May cause skin irritation. [4]

Serious Eye Damage/Irritation
May cause serious eye

irritation.
[4]

Respiratory or Skin

Sensitization
No data available. [5]

Germ Cell Mutagenicity No data available. [5]

Carcinogenicity Not classified as a carcinogen. [5]

Reproductive Toxicity No data available. [5]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, type N95

(US) dust mask.

Storage

Store in a dry, cool, and well-

ventilated place. Keep

container tightly closed.

[1][3]

Biological Activity and Signaling Pathways
While Trizma® maleate itself has not been extensively studied for direct biological activity

beyond its buffering capacity, its core component, tris(hydroxymethyl)aminomethane (Tris), has

been shown to influence intracellular signaling, particularly calcium (Ca²⁺) pathways.

Modulation of Intracellular Calcium Signaling
Research has indicated that Tris buffer can impact cytosolic calcium levels. This interaction is

crucial as calcium is a ubiquitous second messenger involved in a myriad of cellular processes,

including proliferation, differentiation, and apoptosis.

Two key interactions have been reported:
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Inhibition of Calcium Uptake: In vascular smooth muscle cells, Tris has been demonstrated

to inhibit the uptake of Ca²⁺. This effect can alter cellular responses to stimuli that rely on

calcium influx.

Enhancement of TRPV1-mediated Calcium Influx: Tris has been shown to enhance

capsaicin-induced intracellular Ca²⁺ influx through the Transient Receptor Potential Vanilloid

1 (TRPV1) channel. This suggests a potential role in modulating sensory neuron activation

and pain perception.

The following diagram illustrates the experimental workflow to investigate the effect of Tris on

capsaicin-induced calcium influx via the TRPV1 channel.

Workflow for TRPV1 Calcium Influx Assay

The signaling pathway below depicts the potentiation of capsaicin-induced calcium influx by

Tris through the TRPV1 channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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